Cas no 1859246-63-1 (2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-)

2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- is a specialized epoxide derivative featuring a nitrile functional group and an isopropyl-substituted phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive oxirane (epoxide) ring, which enables ring-opening reactions for the formation of more complex structures. The presence of the electron-withdrawing nitrile group enhances its reactivity in nucleophilic additions, while the bulky isopropylphenyl moiety may influence steric and electronic properties in polymerization or cross-linking applications. Its structural features make it a potential intermediate for pharmaceuticals, agrochemicals, or advanced materials, offering versatility in functionalization pathways. Handling requires standard precautions for reactive epoxides and nitriles.
2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- structure
1859246-63-1 structure
Product Name:2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-
CAS No:1859246-63-1
MF:C13H15NO
MW:201.264303445816
CID:5275863
Update Time:2025-10-05

2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-
    • Inchi: 1S/C13H15NO/c1-9(2)10-4-6-11(7-5-10)13(3)12(8-14)15-13/h4-7,9,12H,1-3H3
    • InChI Key: JHOBRAMQRPHFDG-UHFFFAOYSA-N
    • SMILES: O1C(C)(C2=CC=C(C(C)C)C=C2)C1C#N

2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01065935-1g
3-Methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1 95%
1g
¥2737.0 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01065935-5g
3-Methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1 95%
5g
¥7931.0 2023-03-19
Enamine
EN300-699435-0.05g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
0.05g
$612.0 2023-03-10
Enamine
EN300-699435-0.1g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
0.1g
$640.0 2023-03-10
Enamine
EN300-699435-0.25g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
0.25g
$670.0 2023-03-10
Enamine
EN300-699435-0.5g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
0.5g
$699.0 2023-03-10
Enamine
EN300-699435-1.0g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
1g
$0.0 2023-06-07
Enamine
EN300-699435-2.5g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
2.5g
$1428.0 2023-03-10
Enamine
EN300-699435-5.0g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
5.0g
$2110.0 2023-03-10
Enamine
EN300-699435-10.0g
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile
1859246-63-1
10.0g
$3131.0 2023-03-10

Additional information on 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-

Recent Advances in the Study of 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- (CAS: 1859246-63-1)

The compound 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- (CAS: 1859246-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the use of chiral catalysts to ensure enantioselectivity, which is crucial for its biological activity. This advancement in synthesis has paved the way for further pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The compound's mechanism of action appears to involve the modulation of the NF-κB signaling pathway, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary investigations into the compound's anticancer properties have shown encouraging results. Research published in the European Journal of Medicinal Chemistry (2023) indicated that 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- could induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's epoxide moiety plays a critical role in its cytotoxic effects, possibly through the formation of covalent bonds with cellular nucleophiles.

Despite these promising findings, challenges remain in the development of 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Current research efforts are also exploring the compound's potential as a scaffold for the development of novel derivatives with enhanced pharmacological properties.

In conclusion, 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- (CAS: 1859246-63-1) represents a promising candidate for further investigation in the fields of anti-inflammatory and anticancer drug development. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential to fully realize its clinical applications.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd